Cas no 62351-52-4 (Benzenemethanol, 2-(methylsulfinyl)-)

• Product Name: Benzenemethanol, 2-(methylsulfinyl)-
• CAS No: 62351-52-4
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 448296
• PubChem ID: 12347340
• Update Time: 2025-04-19

Benzenemethanol, 2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(methylsulfinyl)-
• (2-methylsulfinylphenyl)methanol
• 62351-52-4
• SCHEMBL2722054
• DTXSID90492899
• [2-(Methanesulfinyl)phenyl]methanol

• Inchi： 1S/C8H10O2S/c1-11(10)8-5-3-2-4-7(8)6-9/h2-5,9H,6H2,1H3
• InChI Key： LINXCCPOCJCFJQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CO)=O

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3